Cas no 1804702-77-9 (6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine)

• Product Name: 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine
• CAS No: 1804702-77-9
• MF: C₇H₄BrCl₂F₂N
• MW: 290.920166015625
• CID: 4850945
• Update Time: 2025-10-31

6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrCl2F2N/c8-2-3-1-4(9)5(7(11)12)6(10)13-3/h1,7H,2H2
• InChI Key： YEHHBOWMEWQABD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(F)F)=C(N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 3.7
• Topological Polar Surface Area: 12.9

Additional information on 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine

Professional Introduction to 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine (CAS No. 1804702-77-9)

6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine, with the CAS number 1804702-77-9, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which serves as a fundamental scaffold for numerous bioactive molecules. The structural features of this compound, including its bromomethyl, dichloro, and difluoromethyl substituents, make it a valuable intermediate in the synthesis of various pharmacologically relevant compounds.

The presence of the bromomethyl group at the 6-position of the pyridine ring introduces a reactive site for further functionalization, enabling the construction of more complex molecular architectures. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce aryl or amino groups into the molecule. The dichloro substituents at the 2- and 4-positions enhance the electrophilicity of the ring, facilitating nucleophilic aromatic substitution reactions and allowing for selective modification at these positions. Additionally, the difluoromethyl group at the 3-position introduces fluorine atoms, which are known to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

In recent years, 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine has been explored as a key intermediate in the development of novel therapeutic agents. Its unique structural motifs have been leveraged in the synthesis of kinase inhibitors, antiviral compounds, and anti-inflammatory agents. For instance, researchers have utilized this compound to construct scaffolds that mimic natural product structures, which have demonstrated promising biological activities in preclinical studies. The ability to modify multiple sites on the pyridine ring allows for fine-tuning of physicochemical properties and biological efficacy, making it an attractive building block for medicinal chemists.

One notable application of this compound is in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes and are implicated in various diseases, including cancer and inflammatory disorders. By incorporating the bromomethyl, dichloro, and difluoromethyl groups into a pyridine core, researchers can design molecules that selectively disrupt specific PPIs. Recent studies have shown that derivatives of 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine exhibit potent inhibition of key PPIs involved in tumor progression and inflammation. These findings highlight the compound's potential as a lead structure for developing next-generation therapeutics.

The pharmaceutical industry has also explored this compound as a precursor for antiviral agents. The pyridine scaffold is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and receptors. By modifying the substituents on the pyridine ring, chemists can optimize binding interactions with viral targets. For example, studies have demonstrated that compounds derived from 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine can inhibit viral proteases and polymerases by mimicking natural substrates or by inducing conformational changes in viral proteins. Such discoveries underscore the importance of this compound in antiviral drug development.

Another area where this compound has shown promise is in the field of central nervous system (CNS) drug discovery. Pyridine-based molecules are frequently used as pharmacophores in CNS drugs due to their ability to cross the blood-brain barrier and interact with neurological targets. Researchers have utilized derivatives of 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine to develop novel agents for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These studies have revealed that modifications at specific positions on the pyridine ring can significantly enhance binding affinity to neurotransmitter receptors and reduce off-target effects.

The synthetic utility of 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine extends beyond pharmaceutical applications. It has been employed in materials science for developing organic electronic materials and ligands for catalytic systems. The halogenated pyridine derivatives serve as effective ligands for transition metal complexes used in cross-coupling reactions and other catalytic processes. Additionally, these compounds have been investigated as precursors for organic light-emitting diodes (OLEDs) due to their electron-withdrawing properties and ability to form stable conjugated systems.

The growing interest in fluorinated compounds has further enhanced the relevance of 6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine. Fluoroatoms are widely incorporated into drug molecules due to their ability to modulate lipophilicity, metabolic stability, and binding interactions with biological targets. The presence of two fluorine atoms at the 3-position provides additional opportunities for structure-activity relationship (SAR) studies and optimization of drug-like properties. Recent advances in synthetic methodologies have enabled more efficient access to fluorinated pyridines, making them more accessible for medicinal chemistry applications.

In conclusion,6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine (CAS No. 1804702-77-9) is a multifunctional compound with broad applications across pharmaceutical chemistry and materials science. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic opportunities and synthetic strategies,6-(Bromomethyl)-2,4-dichloro-3-(difluoromethyl)pyridine is likely to remain a cornerstone in drug discovery efforts worldwide.